(1R,12R)-16-Methoxy-20-methyl-5,7-dioxa-20-azapentacyclo[10.7.1.02,10.04,8.013,18]icosa-2,4(8),9,13,15,17-hexaen-15-ol

• CAS RN: 37687-27-7
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: (1R,12R)-16-methoxy-20-methyl-5,7-dioxa-20-azapentacyclo[10.7.1.02,10.04,8.013,18]icosa-2,4(8),9,13,15,17-hexaen-15-ol
• InChI: InChI=1S/C19H19NO4/c1-20-14-4-11-6-18-19(24-9-23-18)8-13(11)15(20)3-10-5-17(22-2)16(21)7-12(10)14/h5-8,14-15,21H,3-4,9H2,1-2H3/t14-,15-/m1/s1
• InChI Key: TZJNFQHUSMXCIT-HUUCEWRRSA-N
• Isomeric SMILES: CN1[C@@H]2CC3=CC4=C(C=C3[C@H]1CC5=CC(=C(C=C25)O)OC)OCO4
• SMILES: CN1C2CC3=CC4=C(C=C3C1CC5=CC(=C(C=C25)O)OC)OCO4
• synonyms: caryachine; isocaryachine-N-oxide

Description

(1R,12R)-16-Methoxy-20-methyl-5,7-dioxa-20-azapentacyclo[10.7.1.02,10.04,8.013,18]icosa-2,4(8),9,13,15,17-hexaen-15-ol is a natural product found in Eschscholzia californica and Cryptocarya chinensis with data available.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • Macrocycle Synthesis : Research on the synthesis of novel tetrazole-containing macrocycles, like "4,13-dioxa-1,7,8,9,17,18,19,20-octaazatricyclo[14.2.1.1^7,10]icosa-8,10(20),16(19),17-tetraene" and "4,14-dioxa-1,7,8,9,10,18,19,20-octaazatricyclo[15.2.1.0^7,10]icosa-8,10,17(20),18-tetraene", provides insights into the complex synthetic routes that could be relevant for the target compound (Zubarev et al., 2001).

• Natural Compound Derivation and Analysis :

  • Diarylheptanoids from Juglans cathayensis : The isolation and structure elucidation of complex diarylheptanoids from natural sources, like "jugcathayenoside", indicates a methodological approach that could be applicable for studying the compound (Li et al., 2013).

• Stereochemistry and Antiproliferative Activities :

  • Stereocontrolled Synthesis : The synthesis of stereochemically complex molecules, such as "3-methoxy and 3-benzyloxy-16-triazolyl-methyl-estra-17-ol hybrids", and their antiproliferative activities, suggest a pathway for investigating the bioactivity of structurally related compounds (Kiss et al., 2019).

• Antimicrobial and Antioxidant Properties :

  • Macrocyclic Complexes : The development of macrocyclic complexes with antimicrobial and antioxidant activities, like "octaazamacrocycle, 19, 20-dioxa-2,3,5,6,11,12,14,15-octaazatricyclo[14.2.1.1]icosa-1,6,8,10,15,17-hexaene-4,13-dithione", offers a potential application area for the compound (Rathi & Singh, 2015).

• Cancer Growth Regulation :

  • Endocrine-Disrupting Chemicals : Studies on endocrine-disrupting chemicals, such as methoxychlor and triclosan, and their role in stimulating ovarian cancer growth, provide a context for exploring the bioactive potential of similar compounds (Kim et al., 2014).

• Electrochemistry in Complexes :

  • Redox Chemistry : Research on the redox chemistry of macrobicyclic mixed nitrogen-sulfur donor complexes of cobalt(III), like "8-methyl-6, 10, 19-trithia-l, 3, 14, 16-tetraazabicyclo[6.6.6]icosane", highlights the electrochemical properties that could be relevant for the compound (Gahan, Lawrance, & Sargeson, 1985).